Cas no 465-31-6 (Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-)

Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl- structure

465-31-6 structure

Product Name:Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-

CAS No:465-31-6

Molecular Formula:C₁₀H₁₆^.H₂O

Molecular Weight:154.24932

CID:330322

PubChem ID:101680

Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl- Properties

Names and Identifiers

- Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-
- 2,3,3-Trimethylbicyclo(2.2.1)heptan-2-ol
- camphenehydrate
- 2-Norbornanol
- 3-Methylcamphenilanol
- 3-Methylcamphenilol
- Camphenilanol, 3-methyl-
- PXRCIOIWVGAZEP-UHFFFAOYSA-N
- UNII-X04T15R450
- 2,3,3-trimethyl-2-norbornanol
- DTXSID00861951
- CHEBI:167368
- Camphene hydrate
- 2,3,3-Trimethylbicyclo[2.2.1]heptan-2-ol #
- 2,3,3-Trimethylbicyclo[2.2.1]heptan-2-ol
- 2-Norbornanol, 2,3,3-trimethyl-
- Bicyclo(2.2.1)heptan-2-ol, 2,3,3-trimethyl-
- Camphene-hydrate
- 465-31-6
- Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl-
- X04T15R450
- SCHEMBL2469093
- NS00124553
- Q27894518
- +Expand
- InChIKey： PXRCIOIWVGAZEP-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O/c1-9(2)7-4-5-8(6-7)10(9,3)11/h7-8,11H,4-6H2,1-3H3
- SMILES： CC1(O)C(C)(C)C2CC1CC2

Computed Properties

Exact Mass: 154.13600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 154.136
Heavy Atom Count: 11
Complexity: 185
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 2.19350
PSA: 20.23000
Refractive Index: 1.488
Boiling Point: 203.1°C at 760 mmHg
Flash Point: 80.8°C
Density: 0.969

Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl- Synthesis

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6. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

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465-31-6 (Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-) Related Products

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